Cas no 823780-66-1 (Fmoc-Arg(Me)2-OH (symmetrical))

Fmoc-Arg(Me)2-OH (symmetrical) is a protected derivative of arginine featuring dual methylation at the guanidine group, symmetrically substituted with Fmoc (9-fluorenylmethoxycarbonyl) protection at the α-amino group. This modification enhances steric hindrance and stability, making it particularly useful in solid-phase peptide synthesis (SPPS) where selective deprotection or reduced side reactions are desired. The symmetrical dimethylation minimizes undesired interactions during peptide chain assembly while maintaining compatibility with standard coupling reagents. Its high purity and consistent performance make it a reliable choice for constructing complex peptides, especially in cases requiring controlled guanidine group reactivity. Suitable for both research and industrial applications.
Fmoc-Arg(Me)2-OH (symmetrical) structure
823780-66-1 structure
Product name:Fmoc-Arg(Me)2-OH (symmetrical)
CAS No:823780-66-1
MF:C23H28N4O4
MW:424.492825508118
MDL:MFCD15146390
CID:1027475
PubChem ID:46737316

Fmoc-Arg(Me)2-OH (symmetrical) Chemical and Physical Properties

Names and Identifiers

    • (S,E)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(2,3-dimethylguanidino)pentanoic acid
    • (2S)-5-[(N,N'-dimethylcarbamimidoyl)amino]-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid
    • Fmoc-Arg(Me)?-OH(symmetrical)
    • Fmoc-Arg(Me)₂-OH (symmetrical)
    • Fmoc-L-Arg(Me,Me)-OH
    • FMOC-NW,W-DIMETHY-L-ARGININE
    • Fmoc-Nw,w-dimethyl-L-arginine (symmetrical)
    • L-Ornithine, N5-[bis(methylamino)methylene]-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI)
    • N2-[(9H-Fluoren-9-ylmethoxy)carbonyl]-N5-[(methylamino)(methylimino)methyl]-L-ornithine (ACI)
    • N~5~-(N,N'-Dimethylcarbamimidoyl)-N~2~-{[(9H-fluoren-9-yl)methoxy]carbonyl}-L-ornithine
    • FMOC-L-ARG(ME)2-OH
    • Fmoc-SDMA hydrochloride salt
    • MFCD15146390
    • (S,E)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(2,3-dimethylguanidino)pentanoicacid
    • (S,E)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(2,3-dimethylguanidino)pentanoic acid (Fmoc-L-Arg(Me2)-OH)
    • (S,E)-12-(9H-FLUOREN-9-YL)-3-(METHYLAMINO)-10-OXO-11-OXA-2,4,9-TRIAZADODEC-2-ENE-8-CARBOXYLIC ACID
    • (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-((bis(methylamino)methylene)amino)pentanoic acid
    • AC-27604
    • DB-001161
    • DTXSID50673980
    • S-823780-66-1
    • AS-74399
    • SCHEMBL16310593
    • AKOS005063558
    • (2S)-5-[(E)-N',N''-DIMETHYLCARBAMIMIDAMIDO]-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}PENTANOIC ACID
    • Fmoc-Arg(Me, Me)-OH
    • 823780-66-1
    • CS-0100617
    • AKOS025401959
    • (2S)-5-[(E)-N',N''-dimethylcarbamimidamido]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
    • Fmoc-Arg(Me)-OH (symmetrical) hydrochloride salt
    • F12131
    • AKOS015920288
    • Fmoc-Arg(Me)2-OH (symmetrical)
    • MDL： MFCD15146390
    • Inchi： 1S/C23H28N4O4/c1-24-22(25-2)26-13-7-12-20(21(28)29)27-23(30)31-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-20H,7,12-14H2,1-2H3,(H,27,30)(H,28,29)(H2,24,25,26)/t20-/m0/s1
    • InChI Key： DQWCPMLQUQTZMJ-FQEVSTJZSA-N
    • SMILES： C(C1C2C=CC=CC=2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CCC/N=C(\NC)/NC

Computed Properties

  • Exact Mass: 424.211
  • Monoisotopic Mass: 424.211
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 12
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.27
  • Refractive Index: 1.619

Fmoc-Arg(Me)2-OH (symmetrical) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
AS-74399-250MG
(2S)-5-[(E)-N’,N”-dimethylcarbamimidamido]-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoic acid
 823780-66-1 >95%
0.25g
 £318.00 2023-06-14
eNovation Chemicals LLC
D957040-1g
(S,E)-12-(9H-fluoren-9-yl)-3-(methylamino)-10-oxo-11-oxa-2,4,9-triazadodec-2-ene-8-carboxylic acid
 823780-66-1 97%
1g
 $190 2024-06-07
Chemenu
CM185717-250mg
(S,E)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(2,3-dimethylguanidino)pentanoic acid
 823780-66-1 95%
250mg
 $177 2024-07-23
SHENG KE LU SI SHENG WU JI SHU
sc-327836A-1 g
Fmoc-Nw,w-dimethyl-L-arginine (symmetrical),
 823780-66-1
1g
 ￥7,386.00 2023-07-11
Chemenu
CM185717-5g
(S,E)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-(2,3-dimethylguanidino)pentanoic acid
 823780-66-1 95%
5g
 $1423 2024-07-23
SHENG KE LU SI SHENG WU JI SHU
sc-327836-250 mg
Fmoc-Nw,w-dimethyl-L-arginine (symmetrical),
 823780-66-1
250MG
 ￥2,647.00 2023-07-11
eNovation Chemicals LLC
D957040-100mg
(S,E)-12-(9H-fluoren-9-yl)-3-(methylamino)-10-oxo-11-oxa-2,4,9-triazadodec-2-ene-8-carboxylic acid
 823780-66-1 97%
100mg
 $90 2024-06-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1171257-100mg
(S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-((bis(methylamino)methylene)amino)pentanoic acid
 823780-66-1 98%
100mg
 ￥418.00 2024-07-28
Aaron
AR005469-100mg
(S,E)-12-(9H-fluoren-9-yl)-3-(methylamino)-10-oxo-11-oxa-2,4,9-triazadodec-2-ene-8-carboxylic acid
 823780-66-1 97%
100mg
 $40.00 2025-01-22
Aaron
AR005469-250mg
(S,E)-12-(9H-fluoren-9-yl)-3-(methylamino)-10-oxo-11-oxa-2,4,9-triazadodec-2-ene-8-carboxylic acid
 823780-66-1 97%
250mg
 $80.00 2025-03-20

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Amadis Chemical Company Limited
(CAS:823780-66-1)Fmoc-Arg(Me)2-OH (symmetrical)
A864421
Purity:99%/99%
Quantity:1g/5g
Price ($):275.0/1085.0